1-[(5-Ethyl-1,3-thiazol-2-yl)methyl]-3-[1-(3-methoxypyridin-4-yl)ethyl]urea

• IUPAC Name: 1-[(5-ethyl-1,3-thiazol-2-yl)methyl]-3-[1-(3-methoxypyridin-4-yl)ethyl]urea
• InChI: InChI=1S/C15H20N4O2S/c1-4-11-7-17-14(22-11)9-18-15(20)19-10(2)12-5-6-16-8-13(12)21-3/h5-8,10H,4,9H2,1-3H3,(H2,18,19,20)
• InChI Key: OLKHFRHMWOHEBI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(S1)CNC(=O)NC(C)C2=C(C=NC=C2)OC
• Molecular Formula: C15H20N4O2S
• Molecular Weight: 320.4 g/mol

Description

1-[(5-Ethyl-1,3-thiazol-2-yl)methyl]-3-[1-(3-methoxypyridin-4-yl)ethyl]urea is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study. In

Mechanism of Action

The mechanism of action of 1-[(5-Ethyl-1,3-thiazol-2-yl)methyl]-3-[1-(3-methoxypyridin-4-yl)ethyl]urea is not fully understood. However, it has been found to inhibit the activity of certain enzymes involved in cellular signaling pathways, including protein kinase C and mitogen-activated protein kinase. This inhibition may contribute to the compound's anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory effects, this compound has been found to have anti-oxidant effects, as well as the ability to inhibit the growth of certain bacteria and fungi. Additionally, this compound has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(5-Ethyl-1,3-thiazol-2-yl)methyl]-3-[1-(3-methoxypyridin-4-yl)ethyl]urea in lab experiments is its ability to inhibit the activity of certain enzymes involved in cellular signaling pathways. This inhibition can be useful for studying the role of these enzymes in various cellular processes. Additionally, this compound has been found to have a variety of biochemical and physiological effects, making it a versatile tool for scientific research. However, one limitation of using this compound in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are several potential future directions for research on 1-[(5-Ethyl-1,3-thiazol-2-yl)methyl]-3-[1-(3-methoxypyridin-4-yl)ethyl]urea. One area of interest is in the development of new cancer treatments, as this compound has been found to inhibit the growth of cancer cells in vitro. Additionally, further research could explore the compound's potential applications in the treatment of inflammatory diseases and neurodegenerative diseases. Finally, future studies could focus on developing new synthetic methods for this compound, with the goal of improving its efficacy and reducing its toxicity.

Synthesis Methods

The synthesis of 1-[(5-Ethyl-1,3-thiazol-2-yl)methyl]-3-[1-(3-methoxypyridin-4-yl)ethyl]urea involves a multi-step process. First, the thiazole ring is synthesized using a reaction between ethyl bromoacetate and thiosemicarbazide. Next, the pyridine ring is synthesized using a reaction between 3-methoxypyridine and ethyl 2-bromoacetate. Finally, the two rings are combined using a reaction between the thiazole and pyridine intermediates, resulting in the formation of this compound.

Scientific Research Applications

1-[(5-Ethyl-1,3-thiazol-2-yl)methyl]-3-[1-(3-methoxypyridin-4-yl)ethyl]urea has been studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study. One potential application is in the field of cancer research, as this compound has been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been found to have anti-inflammatory and anti-oxidant effects, making it a potential candidate for the treatment of inflammatory diseases.